4-bromo-1-cyclopropyl-1H-pyrazole-5-carbaldehyde
Description
4-Bromo-1-cyclopropyl-1H-pyrazole-5-carbaldehyde is an organic compound with the molecular weight of 174.98 . It is a reagent in the design of highly potent tetrahydropyrazolo [1,5-a]pyrazines as ATR inhibitors .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C6H7BrN2/c7-5-3-8-9(4-5)6-1-2-6/h3-4,6H,1-2H2 .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It is soluble in common organic solvents, such as ethanol, dimethylformamide, and dichloromethane .Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-cyclopropyl-1H-pyrazole-5-carbaldehyde involves the reaction of cyclopropyl hydrazine with 4-bromo-5-formyl-1H-pyrazole in the presence of a suitable catalyst.", "Starting Materials": [ "Cyclopropyl hydrazine", "4-bromo-5-formyl-1H-pyrazole" ], "Reaction": [ "To a solution of 4-bromo-5-formyl-1H-pyrazole in a suitable solvent, add cyclopropyl hydrazine and a suitable catalyst.", "Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with a suitable solvent and dry to obtain 4-bromo-1-cyclopropyl-1H-pyrazole-5-carbaldehyde." ] } | |
CAS No. |
1512687-78-3 |
Molecular Formula |
C7H7BrN2O |
Molecular Weight |
215 |
Purity |
95 |
Origin of Product |
United States |
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